[6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol

Specification

• CAS No.: 863118-46-1
• Molecular Formula: C10H7F3OS
• Molecular Weight: 232.22 g/mol
• IUPAC Name: [6-(trifluoromethyl)-1-benzothiophen-2-yl]methanol
• Standard InChI: InChI=1S/C10H7F3OS/c11-10(12,13)7-2-1-6-3-8(5-14)15-9(6)4-7/h1-4,14H,5H2
• Standard InChI Key: GHWDYXJALHFKBR-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1C(F)(F)F)SC(=C2)CO
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)SC(=C2)CO

Introduction

Parameter	Value
Chemical Name	[6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol
CAS Registry Number	863118-46-1
Molecular Formula	C₁₀H₇F₃OS
Molecular Weight	232.22 g/mol
Alternative Names	(6-(trifluoromethyl)benzo[b]thiophen-2-yl)methanol

Chemical Structure and Properties

Structural Features

The molecular architecture of [6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol consists of a benzothiophene scaffold, which is a bicyclic heterocyclic system comprising a benzene ring fused with a thiophene ring. The distinctive structural elements that characterize this particular compound include:

• A benzothiophene core structure that provides the basic framework

• A trifluoromethyl (-CF3) group at the 6-position of the benzothiophene ring

• A hydroxymethyl (-CH2OH) group at the 2-position of the benzothiophene ring

The presence of both the trifluoromethyl and hydroxymethyl functional groups attached to the benzothiophene core creates a unique molecular entity with specific chemical and potentially biological properties. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability in organic compounds, while the hydroxymethyl group introduces polarity and potential for hydrogen bonding interactions.

Research and Applications

Industrial and Research Applications

The industrial significance of [6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol appears to be substantial, as indicated by its commercial availability and explicit marketing for industrial applications. Potential applications may include:

• Use as a building block or intermediate in the synthesis of more complex molecules

• Application in the development of pharmaceutical candidates

• Utility in materials science research

• Role in the production of specialty chemicals with specific properties

In research contexts, the compound may serve as:

• A model compound for studying structure-activity relationships

• A chemical probe for investigating biological systems

• A precursor for the synthesis of chemical libraries for drug discovery

• A reference standard for analytical methods development